Cas no 125903-76-6 (2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride)

• Product Name: 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride
• CAS No: 125903-76-6
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• MDL: MFCD14237290
• CID: 4583081
• PubChem ID: 14685589
• Update Time: 2025-08-04

2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Trifluoromethyl)phenyl]ethanimidamide hydrochloride
• 2-(3-(Trifluoromethyl)phenyl)acetimidamide hydrochloride
• SB15455
• 2-[3-(trifluoromethyl)phenyl]ethanimidamide;hydrochloride
• 2-[3-(trifluoromethyl)phenyl]ethanimidamidehydrochloride
• Z1945984226
• 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride

• MDL： MFCD14237290
• Inchi： 1S/C9H9F3N2.ClH/c10-9(11,12)7-3-1-2-6(4-7)5-8(13)14;/h1-4H,5H2,(H3,13,14);1H
• InChI Key： LUEFQIQZHSTGGN-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)CC(=N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 49.9

2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride

Introduction to 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride (CAS No: 125903-76-6)

2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride, identified by its CAS number 125903-76-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

The trifluoromethyl group is a well-known pharmacophore that imparts unique metabolic stability and binding affinity to molecules. This feature has been extensively studied in the development of various therapeutic agents, including anti-inflammatory, antiviral, and anticancer drugs. The incorporation of this group into the phenyl ring of 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride contributes to its potential as a lead compound in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate biological activity. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This has led to several studies exploring its potential in various therapeutic areas.

One of the most compelling aspects of 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects, which could be exploited for the development of new drugs. For instance, researchers have hypothesized that this compound could interact with specific enzymes or receptors involved in disease pathways, potentially leading to therapeutic benefits.

The synthesis of 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and the need for specialized catalysts. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating further research.

Evaluation of the pharmacological properties of 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride has revealed several promising characteristics. In vitro studies have shown that it exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. Additionally, preliminary in vivo studies indicate that it may have favorable pharmacokinetic properties, including good absorption and distribution throughout the body.

The impact of fluorine substitution on the biological activity of molecules has been well-documented. The presence of a trifluoromethyl group can alter the electronic properties of a molecule, affecting its binding affinity and metabolic stability. These changes can lead to enhanced efficacy and reduced toxicity, making fluorinated compounds attractive for drug development. 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride exemplifies this trend by combining structural features that are known to improve pharmacological properties.

Ongoing research continues to explore the full potential of 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride. Scientists are investigating its interactions with various biological targets and assessing its suitability for different therapeutic indications. The compound's unique structure and promising pharmacological profile make it a valuable asset in the quest for novel pharmaceutical agents.

The development of new drugs is a complex process that requires extensive testing and validation. However, compounds like 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride provide a starting point for innovation by offering structural motifs that have demonstrated biological activity. As research progresses, it is likely that additional derivatives will be synthesized and evaluated, further expanding the therapeutic potential of this class of molecules.

In conclusion, 2-[3-(trifluoromethyl)phenyl]acetamidine;hydrochloride (CAS No: 125903-76-6) is a compound with significant potential in pharmaceutical chemistry. Its structural features, particularly the presence of a trifluoromethyl group, contribute to its unique pharmacological properties. Further research is warranted to fully elucidate its therapeutic applications and explore new derivatives with enhanced efficacy and safety profiles.